Cas no 2138395-15-8 (2-Thiazolemethanamine, 5-(4-bromo-5-methyl-2-thienyl)-4-methyl-)

• Product Name: 2-Thiazolemethanamine, 5-(4-bromo-5-methyl-2-thienyl)-4-methyl-
• CAS No: 2138395-15-8
• MF: C₁₀H₁₁BrN₂S₂
• MW: 303.241738557816
• CID: 5279881
• Update Time: 2025-10-28

2-Thiazolemethanamine, 5-(4-bromo-5-methyl-2-thienyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolemethanamine, 5-(4-bromo-5-methyl-2-thienyl)-4-methyl-

• Inchi： 1S/C10H11BrN2S2/c1-5-10(15-9(4-12)13-5)8-3-7(11)6(2)14-8/h3H,4,12H2,1-2H3
• InChI Key： AHEMQMUTTDDWCR-UHFFFAOYSA-N
• SMILES： S1C(C2SC(C)=C(Br)C=2)=C(C)N=C1CN

Additional information on 2-Thiazolemethanamine, 5-(4-bromo-5-methyl-2-thienyl)-4-methyl-

Introduction to 2-Thiazolemethanamine, 5-(4-bromo-5-methyl-2-thienyl)-4-methyl- (CAS No. 2138395-15-8)

2-Thiazolemethanamine, 5-(4-bromo-5-methyl-2-thienyl)-4-methyl-, identified by its CAS number 2138395-15-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a thiazole ring fused with a thiophene moiety and substituted with bromine and methyl groups, contribute to its unique chemical properties and potential therapeutic applications.

The molecular structure of 2-Thiazolemethanamine, 5-(4-bromo-5-methyl-2-thienyl)-4-methyl- encompasses a central thiazole ring, which is characterized by the presence of sulfur and nitrogen atoms in its five-membered aromatic system. This core structure is further modified by the attachment of a 4-bromo-5-methyl-2-thienyl group at the 5-position and a methyl group at the 4-position of the thiazole ring. Such modifications enhance the compound's interactability with biological targets, making it a promising candidate for drug discovery and development.

In recent years, thiazole derivatives have been extensively studied due to their demonstrated efficacy in various pharmacological contexts. The thiazole core is known to exhibit antimicrobial, anti-inflammatory, anti-cancer, and anti-diabetic properties. The introduction of substituents such as bromine and methyl groups can fine-tune the pharmacokinetic and pharmacodynamic profiles of these compounds, potentially improving their bioavailability and target specificity.

The bromo substituent at the 4-position of the thiophene ring in 2-Thiazolemethanamine, 5-(4-bromo-5-methyl-2-thienyl)-4-methyl- is particularly noteworthy. Bromine atoms are often incorporated into drug molecules to enhance binding affinity and metabolic stability. Additionally, the methyl group at the 4-position of the thiazole ring may contribute to the compound's solubility and overall pharmacological activity. These structural elements collectively contribute to the compound's potential as a lead molecule in medicinal chemistry.

Current research in medicinal chemistry increasingly emphasizes the development of small molecules with tailored biological activities. The compound 2-Thiazolemethanamine, 5-(4-bromo-5-methyl-2-thienyl)-4-methyl-, with its unique structural features, aligns well with this trend. Its molecular design suggests potential interactions with biological targets involved in diseases such as cancer, inflammation, and metabolic disorders. The combination of a thiazole-thiophene scaffold with halogenated substituents offers a rich framework for further chemical optimization.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Thiazole derivatives have been shown to interact with various enzymes, including those involved in signal transduction pathways critical for disease progression. The presence of both bromine and methyl groups may enhance binding interactions with these enzymes, leading to inhibitory effects that could translate into therapeutic benefits.

Furthermore, the structural complexity of 2-Thiazolemethanamine, 5-(4-bromo-5-methyl-2-thienyl)-4-methyl- provides opportunities for further derivatization. Medicinal chemists can explore modifications at various positions on the molecule to improve its pharmacological profile. For instance, altering the substitution pattern on the thiophene ring or introducing additional functional groups could enhance its bioactivity or reduce off-target effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies are employed to ensure high yield and purity. Techniques such as cross-coupling reactions, nucleophilic substitutions, and cyclizations are commonly used in constructing the desired molecular framework. The successful synthesis of such complex molecules underscores the growing sophistication in synthetic organic chemistry.

In addition to its synthetic challenges, 2-Thiazolemethanamine, 5-(4-bromo-5-methyl-2-thienyl)-4-methyl- presents opportunities for computational studies. Molecular modeling techniques can be used to predict its interactions with biological targets at an atomic level. These studies provide valuable insights into binding affinities, enzyme kinetics, and potential side effects before experimental validation is conducted.

The pharmaceutical industry has shown increasing interest in thiazole derivatives due to their versatility and efficacy. Companies are investing heavily in research aimed at identifying new applications for these compounds. The unique structural features of 2-Thiazolemethanamine, 5-(4-bromo-5-methyl-2-thienyl)-4-methyl- make it a promising candidate for further investigation in this context.

Evaluation of this compound's biological activity typically involves high-throughput screening (HTS) assays to identify potential therapeutic effects. These assays can rapidly assess interactions with enzymes, receptors, and other biological molecules relevant to disease pathways. Preliminary results from HTS may guide subsequent experimental validation studies aimed at confirming specific biological activities.

The safety profile of any pharmaceutical candidate is paramount before it can be considered for clinical use. Preclinical studies are conducted to assess toxicity, pharmacokinetics, and pharmacodynamics. These studies provide critical data on how the compound behaves within an organism and inform decisions about its suitability for further development.

The future prospects for 2-Thiazolemethanamine, 5-(4-bromo-5-methyl-2-thienyl)-4-methyl- are promising given its structural features and potential biological activities. Continued research efforts are expected to yield insights into its mechanism of action and therapeutic applications. Collaborative efforts between academic researchers and industry scientists will be essential in translating laboratory findings into viable drug candidates.

In conclusion,2-Thiazolemethanamine, 5-(4-bromo-5-methyl-thiophen- y)-
) (CAS No.
213839
)
br/> is
< br/>a
< br/>structurally
< br/>complex
< br/>and
< br/>potentially
< br/>biologically
< br/>active
< br/>compound.
< br/>Its
< br/>unique
< br/>